3,4-dichlorophenyl carbonochloridate
Overview
Description
3,4-Dichlorophenyl carbonochloridate (3,4-DCPCC) is an organochlorine compound used in scientific research. It is a colorless solid with a melting point of 142-143°C and a boiling point of 203-204°C. It is an intermediate in the synthesis of a variety of compounds, including the insecticides DDT and methoxychlor, and is used in a variety of laboratory experiments.
Scientific Research Applications
3,4-dichlorophenyl carbonochloridate is used in scientific research for a variety of purposes. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a model compound for studying the properties of other organochlorine compounds. It is also used as a model for studying the effects of environmental pollutants on aquatic organisms.
Mechanism of Action
The mechanism of action of 3,4-dichlorophenyl carbonochloridate is not fully understood. It is believed to act as an environmental pollutant by disrupting the normal functioning of enzymes and other proteins in aquatic organisms. It is also believed to act as an endocrine disruptor, interfering with the normal functioning of hormones in aquatic organisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. Studies have shown that it can interfere with the normal functioning of enzymes and other proteins in aquatic organisms, leading to a variety of physiological effects. It has also been shown to interfere with the normal functioning of hormones in aquatic organisms, leading to reproductive and developmental abnormalities.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-dichlorophenyl carbonochloridate in laboratory experiments include its relatively low cost and its availability in a variety of strengths and concentrations. It is also relatively easy to handle and store, and is relatively stable in solution. The main disadvantage of using this compound in laboratory experiments is its potential toxicity. It is highly toxic to aquatic organisms and can cause a variety of physiological and biochemical effects.
Future Directions
The future directions for research on 3,4-dichlorophenyl carbonochloridate include further studies on its mechanism of action, its biochemical and physiological effects on aquatic organisms, and its potential toxicity. In addition, further research is needed to develop methods for the safe and effective use of this compound in laboratory experiments. Finally, further research is needed to determine the long-term effects of this compound on aquatic ecosystems.
Synthesis Methods
3,4-dichlorophenyl carbonochloridate is synthesized through a reaction between 3,4-dichlorophenol and carbon tetrachloride. This reaction is carried out in the presence of an acid catalyst such as sulfuric acid. The reaction is exothermic and produces a colorless liquid product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4-dichlorophenyl carbonochloridate can be achieved through the reaction of 3,4-dichlorophenol with thionyl chloride.", "Starting Materials": [ "3,4-dichlorophenol", "Thionyl chloride" ], "Reaction": [ "Add 3,4-dichlorophenol to a round-bottom flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for 2-3 hours", "Cool the mixture to room temperature", "Pour the mixture into ice-cold water", "Extract the organic layer with diethyl ether", "Dry the organic layer with anhydrous sodium sulfate", "Filter the solution and evaporate the solvent under reduced pressure", "Purify the product by recrystallization from a suitable solvent" ] } | |
CAS RN |
72305-24-9 |
Molecular Formula |
C7H3Cl3O2 |
Molecular Weight |
225.5 |
Purity |
95 |
Origin of Product |
United States |
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